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Compound of Interest

Compound Name: Bis(cyclopentadienyl)manganese

Cat. No.: B072863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Manganocene, with the CAS number 73138-26-8, is an organometallic compound belonging to

the metallocene family. It consists of a central manganese atom sandwiched between two

cyclopentadienyl rings. This technical guide provides a detailed overview of the

characterization data for Manganocene, including its physicochemical properties, spectroscopic

data, and a summary of known biological effects related to manganese. Due to a lack of

specific studies on the biological activity of Manganocene, this guide also discusses the well-

documented signaling pathways affected by manganese as a potential area for future

investigation.

Physicochemical and Spectroscopic
Characterization
Manganocene is a thermochromic solid, appearing as a brown powder or chunks below 159 °C

and turning pink above this temperature. It is known to be sensitive to air and moisture.
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Property Value Reference(s)

CAS Number 73138-26-8

Molecular Formula C₁₀H₁₀Mn

Molecular Weight 185.13 g/mol

IUPAC Name
bis(η⁵-

cyclopentadienyl)manganese

Synonyms
Manganocene,

Dicyclopentadienylmanganese

Appearance
Brown powder/chunks (< 159

°C), Pink solid (> 159 °C)
[1]

Melting Point 175 °C [1]

Boiling Point 245 °C [1]

Structure

Below 159 °C: Polymeric

chain. Above 159 °C:

Monomeric sandwich complex.

[1]

Magnetic Properties High-spin complex

Spectroscopic Data
Detailed spectroscopic data for unsubstituted Manganocene is not readily available in the

public domain. However, data for substituted Manganocene derivatives can provide insights

into the expected spectral characteristics. For instance, a permethylindenyl manganocene

exhibits paramagnetically broadened signals in its ¹H NMR spectrum.[2] General principles of

mass spectrometry suggest that the molecular ion peak would be observed, followed by

fragmentation patterns corresponding to the loss of cyclopentadienyl rings.[3][4] Infrared

spectroscopy would be expected to show characteristic C-H and C-C stretching and bending

vibrations of the cyclopentadienyl rings.
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Spectroscopic Technique Expected Observations

¹H NMR

A single, broad resonance for the ten equivalent

protons of the cyclopentadienyl rings,

significantly shifted due to the paramagnetic

nature of the Mn(II) center.

¹³C NMR

A single resonance for the ten equivalent carbon

atoms of the cyclopentadienyl rings, also

expected to be broad and shifted.

Mass Spectrometry (MS)

Molecular ion peak (M⁺) at m/z ≈ 185.

Fragmentation would likely involve the loss of

one or both cyclopentadienyl rings.

Infrared (IR) Spectroscopy

Characteristic peaks for C-H stretching (around

3100 cm⁻¹), C-C stretching (around 1400-1500

cm⁻¹), and C-H bending (around 800-1000

cm⁻¹) of the cyclopentadienyl ligands.

Experimental Protocols
Synthesis of Manganocene
A common method for the synthesis of Manganocene involves the reaction of a manganese(II)

salt with a cyclopentadienyl anion source in an inert atmosphere.[1]

Materials:

Manganese(II) chloride (MnCl₂)

Sodium cyclopentadienide (NaCp)

Anhydrous tetrahydrofuran (THF)

Schlenk line apparatus

Inert gas (e.g., nitrogen or argon)

Procedure:
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Under an inert atmosphere, dissolve Manganese(II) chloride in anhydrous THF in a Schlenk

flask.

In a separate Schlenk flask, prepare a solution of sodium cyclopentadienide in anhydrous

THF.

Slowly add the sodium cyclopentadienide solution to the stirred solution of Manganese(II)

chloride at room temperature.

The reaction mixture is typically stirred overnight to ensure complete reaction.

The resulting precipitate of sodium chloride is removed by filtration under inert atmosphere.

The solvent is removed from the filtrate under vacuum to yield crude Manganocene.

The product can be purified by sublimation.
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Reaction
(Room Temp, Inert Atm.)

2 NaCp in THF

Filtration Solvent Evaporation Purification
(Sublimation)

Manganocene
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Figure 1: Synthetic workflow for Manganocene.

Characterization Methods
The characterization of air- and moisture-sensitive organometallic compounds like

Manganocene requires specialized techniques.[5][6]

Nuclear Magnetic Resonance (NMR) Spectroscopy:

Samples should be prepared in deuterated solvents under an inert atmosphere in a sealed

NMR tube.
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Due to the paramagnetic nature of Manganocene, a wider spectral width may be necessary

to observe the signals.

Mass Spectrometry (MS):

Direct insertion probes can be used for solid samples.

The analysis should be performed quickly to minimize decomposition.

Infrared (IR) Spectroscopy:

Solid samples can be analyzed as a KBr pellet or a Nujol mull, prepared in a glovebox.

Synthesized Manganocene
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Figure 2: General characterization workflow for Manganocene.

Biological Activity and Signaling Pathways
There is a significant lack of research on the specific biological effects of Manganocene. Most

toxicological studies focus on inorganic manganese or other organomanganese compounds

like methylcyclopentadienyl manganese tricarbonyl (MMT).[7][8] Therefore, the following

information pertains to the known effects of manganese and should be considered as a

potential framework for investigating the biological activity of Manganocene.

Excess manganese is known to be neurotoxic, and its accumulation in the brain can lead to a

condition called manganism, which has symptoms similar to Parkinson's disease.[7][9] The
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underlying mechanisms of manganese-induced neurotoxicity involve the disruption of several

key cellular signaling pathways.

Manganese-Induced Cellular Signaling
Manganese can activate several signaling cascades, including the Mitogen-Activated Protein

Kinase (MAPK) and the mammalian Target of Rapamycin (mTOR) pathways.[10][11] These

pathways are crucial for cell growth, proliferation, survival, and apoptosis. Overactivation or

dysregulation of these pathways by excess manganese can lead to cellular stress,

inflammation, and eventual cell death.
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Figure 3: Simplified overview of signaling pathways potentially affected by manganese.
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Manganocene (CAS 73138-26-8) is a well-characterized organometallic compound with

interesting physical properties. While its synthesis and basic characterization are established,

there is a notable gap in the literature regarding its specific biological activity and interaction

with cellular signaling pathways. The known neurotoxic effects of manganese suggest that

Manganocene could also exhibit biological activity, and the signaling pathways outlined in this

guide provide a starting point for future research in this area. Further investigation is warranted

to understand the potential toxicological profile and therapeutic applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b072863#cas-number-73138-26-8-characterization-
data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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